![molecular formula C8H12F2N2O B6247652 3,3-difluoro-8-azabicyclo[3.2.1]octane-8-carboxamide CAS No. 2649058-57-9](/img/no-structure.png)
3,3-difluoro-8-azabicyclo[3.2.1]octane-8-carboxamide
Overview
Description
3,3-Difluoro-8-azabicyclo[3.2.1]octane-8-carboxamide, commonly abbreviated as DFA, is a novel synthetic compound with unique properties that make it a promising candidate for a range of scientific research applications. It is a cyclic amide that has been found to possess a variety of biochemical and physiological effects, making it useful in the study of a wide range of biological processes.
Scientific Research Applications
DFA has been found to have a wide range of scientific research applications, including the study of enzyme inhibition, protein folding, and drug metabolism. It has also been used in the study of the effects of radiation on cellular processes, as well as in the development of new drugs and drug delivery systems. Additionally, DFA has been used in the study of the effects of temperature on the stability of proteins and other biomolecules.
Mechanism of Action
The mechanism of action of DFA is not fully understood. However, it is believed to interact with proteins and other biomolecules through hydrogen bonding and hydrophobic interactions. Additionally, it is thought to form complexes with metal ions, which may be involved in its biological activity.
Biochemical and Physiological Effects
DFA has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including proteases, kinases, and phosphatases. Additionally, it has been found to affect the folding of proteins and the stability of certain proteins and other biomolecules. It has also been found to inhibit the activity of certain drug-metabolizing enzymes, which may be useful for drug development.
Advantages and Limitations for Lab Experiments
DFA has several advantages for use in lab experiments. It is relatively easy to synthesize, and its effects on proteins and other biomolecules are relatively easy to measure. Additionally, it is relatively stable and non-toxic, making it safe to use in laboratory experiments. However, it is important to note that DFA has a relatively short half-life, which can limit its usefulness in some experiments.
Future Directions
Given the wide range of potential applications of DFA, there are many potential future directions for research. For example, further research could be done to investigate the effects of DFA on other enzymes and other biomolecules. Additionally, further research could be done to investigate the potential for DFA to be used in drug development and drug delivery systems. Additionally, further research could be done to investigate the potential for DFA to be used as a therapeutic agent. Finally, further research could be done to investigate the potential for DFA to be used in the study of the effects of radiation on cellular processes.
Synthesis Methods
The synthesis of DFA involves a multi-step process. First, the precursor molecule, 3-fluoro-8-azabicyclo[3.2.1]octane-8-carboxylic acid, is synthesized from the reaction of 4-fluorobenzene-1-sulfonyl chloride with 1,3-diaminopropane. This is followed by the reaction of the precursor with 1,1-difluoroethane to form the desired product, 3,3-difluoro-8-azabicyclo[3.2.1]octane-8-carboxamide. This process is relatively simple and can be easily scaled up for large-scale synthesis.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,3-difluoro-8-azabicyclo[3.2.1]octane-8-carboxamide involves the conversion of a starting material into an intermediate, which is then reacted with another reagent to form the final product.", "Starting Materials": [ "2,2-difluoroethylamine", "2-cyclopentenone", "Sodium hydride", "N,N-dimethylformamide", "Acetic anhydride", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl acetate", "Methanol", "Water" ], "Reaction": [ "Step 1: 2,2-difluoroethylamine is reacted with 2-cyclopentenone in the presence of sodium hydride and N,N-dimethylformamide to form the intermediate 3,3-difluoro-2-(cyclopent-2-en-1-ylamino)propanenitrile.", "Step 2: The intermediate is then reacted with acetic anhydride and hydrochloric acid to form the corresponding amide.", "Step 3: The amide is then treated with sodium bicarbonate and extracted with ethyl acetate to obtain the crude product.", "Step 4: The crude product is purified by recrystallization from methanol and water to obtain the final product, 3,3-difluoro-8-azabicyclo[3.2.1]octane-8-carboxamide." ] } | |
CAS RN |
2649058-57-9 |
Product Name |
3,3-difluoro-8-azabicyclo[3.2.1]octane-8-carboxamide |
Molecular Formula |
C8H12F2N2O |
Molecular Weight |
190.2 |
Purity |
95 |
Origin of Product |
United States |
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